Cas no 1036724-55-6 (2-(Benzyloxy)-1-bromo-3-fluorobenzene)

2-(Benzyloxy)-1-bromo-3-fluorobenzene structure
1036724-55-6 structure
Product Name:2-(Benzyloxy)-1-bromo-3-fluorobenzene
CAS No:1036724-55-6
MF:C13H10BrFO
MW:281.120306491852
CID:1083379
PubChem ID:57535156
Update Time:2025-04-20

2-(Benzyloxy)-1-bromo-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 2-(Benzyloxy)-1-bromo-3-fluorobenzene
    • 2-Benzyloxy-1-bromo-3-fluorobenzene
    • 2-(Benzyloxy)-1,4-benzoquinone
    • 2,5-Cyclohexadiene-1,4-dione, 2-(phenylmethoxy)-
    • 2-Benzyloxy-1,4-benzochinon
    • 2-benzyloxy-1,4-benzoquinone
    • 2-benzyloxy-1-bromo-3-fluoro-benzene
    • AC1NSQUL
    • CTK0I4390
    • ghl.PD_Mitscher_leg0.302
    • SureCN6701737
    • AVGYMQGMWJDFLU-UHFFFAOYSA-N
    • AKOS022181390
    • 1-bromo-3-fluoro-2-phenylmethoxybenzene
    • E90505
    • CS-0195473
    • DB-364147
    • SCHEMBL924217
    • 1036724-55-6
    • MFCD11520674
    • MDL: MFCD11520674
    • Inchi: 1S/C13H10BrFO/c14-11-7-4-8-12(15)13(11)16-9-10-5-2-1-3-6-10/h1-8H,9H2
    • InChI Key: AVGYMQGMWJDFLU-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=C(C=1OCC1C=CC=CC=1)F

Computed Properties

  • Exact Mass: 279.98991g/mol
  • Monoisotopic Mass: 279.98991g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Color/Form: No date available
  • Density: 1.4±0.1 g/cm3
  • Melting Point: No date available
  • Boiling Point: 340.1±27.0 °C at 760 mmHg
  • Flash Point: 191.1±8.0 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(Benzyloxy)-1-bromo-3-fluorobenzene Security Information

2-(Benzyloxy)-1-bromo-3-fluorobenzene Pricemore >>

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